Cas no 2580199-29-5 (2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580199-29-5
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5660379
• PubChem ID: 165895649
• Update Time: 2025-10-16

2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580199-29-5
• 2-(1-{[(benzyloxy)carbonyl]amino}cyclohexyl)-1H-imidazole-4-carboxylic acid
• EN300-27723156
• 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C18H21N3O4/c22-15(23)14-11-19-16(20-14)18(9-5-2-6-10-18)21-17(24)25-12-13-7-3-1-4-8-13/h1,3-4,7-8,11H,2,5-6,9-10,12H2,(H,19,20)(H,21,24)(H,22,23)
• InChI Key： ZJLGXPOFCUBARY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C2=NC=C(C(=O)O)N2)CCCCC1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid

2-(1-{(Benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

2-(1-{(Benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580199-29-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid is composed of a cyclohexyl ring linked to an imidazole moiety through a carbonyl group, with a benzyloxycarbonyl (Cbz) protecting group attached to the amino functionality. The imidazole ring is a key feature that contributes to the compound's biological activity, as imidazoles are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the Cbz group ensures the stability of the amino functionality during synthesis and can be selectively removed under mild conditions to reveal the free amine.

The molecular formula of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid is C₁₈H₂₀N₄O₃, with a molecular weight of approximately 336.37 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its melting point ranges from 165°C to 167°C, which is indicative of its high purity and crystallinity.

Synthesis Methods

The synthesis of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid involves several well-defined steps that ensure high yields and purity. One common approach begins with the preparation of the protected amino cyclohexane derivative, which is then coupled with an imidazole carboxylic acid precursor using standard peptide coupling reagents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is further modified to introduce the carboxylic acid functionality through esterification or amidation reactions.

A recent study published in the Journal of Organic Chemistry (JOC) reported an optimized synthetic route that significantly improved the overall yield and reduced reaction times. The authors utilized microwave-assisted synthesis techniques to enhance the efficiency of key coupling reactions, resulting in a more streamlined and cost-effective process. This method has been adopted by several research groups and has contributed to the increased availability of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid for further studies.

Biological Activities

2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid has been extensively studied for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. One notable application is its use as an inhibitor of histone deacetylases (HDACs), a family of enzymes involved in epigenetic regulation and implicated in various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid exhibits potent HDAC inhibitory activity, with IC₅₀ values in the low micromolar range. The compound was found to selectively target HDAC6, a class IIa HDAC involved in microtubule dynamics and protein trafficking. This selective inhibition profile suggests potential therapeutic applications in diseases characterized by aberrant HDAC6 activity.

In addition to its HDAC inhibitory properties, 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid has also shown promise as an agonist or antagonist of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are targets for numerous drugs on the market. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound can modulate specific GPCRs involved in pain signaling pathways, making it a potential candidate for pain management therapies.

Clinical Applications and Future Directions

The potential clinical applications of 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid are diverse and promising. In preclinical studies, this compound has shown efficacy in reducing tumor growth in animal models of cancer, particularly in breast and lung cancer. The selective inhibition of HDAC6 by this compound has been linked to increased apoptosis and decreased cell proliferation in cancer cells, suggesting its potential as an anticancer agent.

Beyond cancer therapy, there is growing interest in exploring the use of this compound for neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have demonstrated that HDAC inhibitors can improve cognitive function and reduce neuroinflammation in AD models. Given its potent HDAC6 inhibitory activity, 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid may offer new therapeutic avenues for treating AD and other neurodegenerative conditions.

In conclusion, 2-(1-{(benzyloxy)carbonylamino}cyclohexyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580199-29-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings.